4-((2-hydroxy-3-(N-(4-methoxyphenyl)-4-methylphenylsulfonamido)propyl)amino)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((2-hydroxy-3-(N-(4-methoxyphenyl)-4-methylphenylsulfonamido)propyl)amino)butanoic acid is a useful research compound. Its molecular formula is C21H28N2O6S and its molecular weight is 436.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity and Polymer Modification
- Functional Modification of Polymers : Research into the modification of polyvinyl alcohol/acrylic acid hydrogels through condensation with various amine compounds, including those with sulfonamide groups similar to the one specified, reveals applications in enhancing polymer properties such as swelling behavior and thermal stability. These modifications have shown potential for medical applications due to their increased biological activity against certain bacteria and fungi (Aly & El-Mohdy, 2015).
- Synthesis and Antimicrobial Activity of Derivatives : The synthesis of derivatives from amino acids, incorporating hydrazide, pyrrole, and chloroquinoxaline moieties, has been explored for antimicrobial applications. Compounds showing significant activity against bacteria and fungi suggest a potential pathway for the development of new antimicrobial agents, indicating a possible research application for the compound (Mickevičienė et al., 2015).
Drug Metabolism and Synthesis
- Drug Metabolism Studies Using Biocatalysis : A study on the biocatalytic production of mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator demonstrates the utility of microbial systems in drug metabolism research. This highlights a potential application in exploring the metabolism and pharmacokinetics of new drug candidates, including those structurally related to the specified compound (Zmijewski et al., 2006).
- Practical Synthesis of CCR5 Antagonist : The development of a practical synthesis method for a CCR5 antagonist demonstrates the significance of structural modifications in creating potent pharmaceutical agents. This research could inspire methodologies for synthesizing and modifying compounds like the specified sulfonamide for therapeutic purposes (Ikemoto et al., 2005).
Enzymatic and Chemical Transformations
- Enzymatic Reactions of Analogous Compounds : Studies on methionine sulfoximine and its enzymatic conversions to various metabolites shed light on potential biochemical pathways and enzymatic applications for similar sulfonamide-containing compounds. This could lead to research into the bioactivity or metabolic pathways involving the compound (Cooper et al., 1976).
properties
IUPAC Name |
4-[[2-hydroxy-3-(4-methoxy-N-(4-methylphenyl)sulfonylanilino)propyl]amino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O6S/c1-16-5-11-20(12-6-16)30(27,28)23(17-7-9-19(29-2)10-8-17)15-18(24)14-22-13-3-4-21(25)26/h5-12,18,22,24H,3-4,13-15H2,1-2H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGGILIFPFVIWPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(CNCCCC(=O)O)O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.